4-butyl-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)cyclohexanecarboxamide

• IUPAC Name: 4-butyl-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C23H29N5O2/c1-3-4-5-17-8-10-18(11-9-17)22(29)26-27-15-24-21-20(23(27)30)14-25-28(21)19-12-6-16(2)7-13-19/h6-7,12-15,17-18H,3-5,8-11H2,1-2H3,(H,26,29)
• InChI Key: ZCNJQEPFNHNRNK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(CC1)C(=O)NN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)C
• Molecular Formula: C23H29N5O2
• Molecular Weight: 407.5 g/mol

Description

4-butyl-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C23H29N5O2 and its molecular weight is 407.518. The purity is usually 95%.
BenchChem offers high-quality 4-butyl-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)cyclohexanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-butyl-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)cyclohexanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Properties

Pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their potential in antimicrobial and antifungal applications. For instance, studies have demonstrated their effectiveness against specific bacterial strains and fungi, indicating the compound's utility in addressing infectious diseases and contributing to the development of new antibiotics or antifungal agents (Deohate & Palaspagar, 2020).

Anticancer Activity

Research has also explored the anticancer potential of pyrazolo[3,4-d]pyrimidine derivatives. These compounds have shown promising results in inhibiting the growth of certain cancer cell lines, suggesting their relevance in the development of novel anticancer therapies. The structural versatility of these derivatives allows for the synthesis of compounds with targeted biological activities against specific cancer types (Rahmouni et al., 2016).

Agricultural Applications

The synthesis and evaluation of pyrazolo[3,4-d]pyrimidine derivatives for their insecticidal and herbicidal properties highlight another area of scientific research. These compounds have been tested for their efficacy in controlling pests and weeds, offering a potential pathway for the development of environmentally friendly pesticides and herbicides (Vicentini et al., 2007).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the activities observed in related compounds. Additionally, more research could be conducted to understand its synthesis, chemical reactions, and physical and chemical properties.